Cas no 1823259-46-6 (6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride)

• Product Name: 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride
• CAS No: 1823259-46-6
• CID: 4621455
• Update Time: 2025-05-20

6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride

Additional information on 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride

Introduction to 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 1823259-46-6)

6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 1823259-46-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of azabicycloalkanes, which are known for their structural rigidity and ability to mimic natural products, making them valuable scaffolds for drug discovery. The presence of a trifluoromethyl group on the aromatic ring and the incorporation of an azabicyclo[3.1.0]hexane core contribute to its distinctive chemical properties and pharmacological relevance.

The trifluoromethyl substituent is a key feature in modern drug design, as it can enhance metabolic stability, binding affinity, and lipophilicity of molecules. This group is particularly prevalent in approved drugs due to its ability to modulate electronic and steric interactions at the binding site of target proteins. In the context of 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride, the trifluoromethyl group on the phenyl ring likely plays a crucial role in influencing the compound's interactions with biological targets, potentially contributing to its efficacy and selectivity.

The azabicyclo[3.1.0]hexane core is another defining feature of this compound, providing a three-membered nitrogen-containing heterocycle that can interact with biological systems in unique ways. Bicyclic structures are frequently encountered in natural products and pharmacologically active molecules due to their ability to adopt specific conformations that fit into binding pockets of enzymes and receptors. The nitrogen atom in the azabicyclo ring may serve as a hydrogen bond acceptor or participate in other forms of non-covalent interactions, further enhancing the compound's potential as a lead molecule for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the structural and functional properties of complex molecules like 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride. These tools allow for the prediction of binding affinities, metabolic pathways, and toxicological profiles, which are critical for assessing the compound's suitability for further development into a therapeutic agent. Studies have shown that molecules containing azabicycloalkane scaffolds can exhibit promising activities against various biological targets, including kinases, proteases, and ion channels.

In addition to its structural significance, 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride has been investigated for its potential applications in medicinal chemistry. The combination of the trifluoromethyl group and the azabicyclo core suggests that this compound may possess dual functionalities, making it a versatile tool for designing multi-target drugs or modulators with complex mechanisms of action. Such compounds are highly sought after in drug discovery pipelines due to their ability to address multiple therapeutic needs simultaneously.

The hydrochloride salt form of this compound (CAS No. 1823259-46-6) enhances its solubility in aqueous solutions, which is an important consideration for formulation development and bioavailability studies. Solubility is a critical factor in drug delivery systems, as it directly impacts how a drug is absorbed and distributed within the body. By improving solubility through salt formation, pharmaceutical developers can enhance the bioavailability and therapeutic efficacy of active ingredients.

Current research trends indicate that azabicycloalkanes are being increasingly explored as pharmacophores in drug discovery efforts aimed at developing treatments for neurological disorders, cancer, and infectious diseases. The unique structural constraints imposed by these cyclic systems often lead to high-affinity binders with improved selectivity over existing therapeutic agents. As such, compounds like 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride represent promising candidates for further investigation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis techniques, may be employed to construct the complex bicyclic framework efficiently. The introduction of the trifluoromethyl group typically involves halogenation followed by metal-halogen exchange reactions, which are well-established protocols in synthetic organic chemistry.

Evaluation of 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride in preclinical studies will be essential to determine its pharmacokinetic profile, toxicity margins, and potential therapeutic benefits. Pharmacokinetic studies assess how the compound is absorbed, distributed, metabolized, and excreted by the body, providing critical data for assessing its safety and efficacy before moving into clinical trials with human subjects.

The integration of high-throughput screening (HTS) technologies with computational modeling has accelerated the process of identifying novel drug candidates from large libraries of compounds like 6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride (CAS No. 1823259-46-6). HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, while computational methods help prioritize promising candidates based on predicted binding affinities and other pharmacological properties.

In conclusion,6-(4-(trifluoromethyl)phenyl)-3-azabicyclo[3.1.0]hexane hydrochloride represents an intriguing molecule with significant potential in pharmaceutical research due to its unique structural features and pharmacological relevance。The presence of both a trifluoromethyl group and an azabicycloalkane core positions it as a valuable scaffold for developing novel therapeutic agents。Further exploration through synthetic chemistry、computational modeling、and preclinical studies will be necessary to fully realize its clinical applications。As advancements continue in drug discovery technologies，compounds like this one are likely to play an increasingly important role in addressing unmet medical needs worldwide。